Cas no 1286281-32-0 (NH2-PEG6-Boc)

NH2-PEG6-Boc is a heterobifunctional polyethylene glycol (PEG) derivative featuring an amine (NH2) group at one terminus and a tert-butoxycarbonyl (Boc)-protected amine at the other. The six-unit PEG spacer provides flexibility, solubility, and reduced steric hindrance, making it useful for bioconjugation and linker applications in organic synthesis and drug development. The Boc group offers selective protection for the terminal amine, enabling controlled deprotection under mild acidic conditions. This compound is particularly valuable in peptide synthesis, crosslinking, and the design of cleavable linkers for drug delivery systems. Its water solubility and biocompatibility further enhance its utility in biomedical research and therapeutic applications.

NH2-PEG6-Boc structure

Product Name:NH2-PEG6-Boc

CAS No:1286281-32-0

MF:C₁₉H₃₉NO₈

MW:409.514867067337

MDL:MFCD13184944

CID:2094916

PubChem ID:51340920

Update Time:2025-06-06

NH2-PEG6-Boc Chemical and Physical Properties

Names and Identifiers

- Amino-PEG6-t-butyl ester
- tert-butyl 1-amino-3,6,9,12,15,18-hexaoxahenicosan-21-oate
- H2N-PEG6-CH2CH2COOtBu
- H2N-DPEG(6)-CO-OTBU
- Amino-PEG7-t-butyl ester
- BIPG1075
- QGSFECNPSLZGGT-UHFFFAOYSA-N
- AK601806
- tert-butyl 3-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]e
- Amino-PEG6-COOtBu
- NH2-PEG6-Boc
- AMY4465
- SY245060
- tert-butyl 3-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]e
- t-Butyl 3-Amino(peg6)propionate
- NH2-PEG6-CH2CH2COOtBu
- BP-20420
- tert-butyl 3-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- DA-66062
- HY-130486
- SCHEMBL15676273
- CS-0108247
- S10544
- 1286281-32-0
- 1-AMINO-3,6,9,12,15,18-HEXAOXAHENICOSAN-21-OIC ACID T-BUTYL ESTER
- NH2-PEG6-Boc?
- C19H39NO8
- 4,7,10,13,16,19-Hexaoxaheneicosanoic acid, 21-amino-, 1,1-dimethylethyl ester
- AS-54485
- AKOS030213457
- H2N-PEG6-tBu
- MFCD13184944
- DPG-5843
- FP73073
- Amino-dPEG®6-t-Butyl Ester
- MDL： MFCD13184944
- Inchi： 1S/C19H39NO8/c1-19(2,3)28-18(21)4-6-22-8-10-24-12-14-26-16-17-27-15-13-25-11-9-23-7-5-20/h4-17,20H2,1-3H3
- InChI Key： QGSFECNPSLZGGT-UHFFFAOYSA-N
- SMILES： O(C(CCOCCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

Exact Mass: 409.26756720 g/mol
Monoisotopic Mass: 409.26756720 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 28
Rotatable Bond Count: 22
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 108
Molecular Weight: 409.5

NH2-PEG6-Boc Pricemore >>

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